Cas no 6778-87-6 (Phosphonic acid, (1-methylpropyl)-)

• Product Name: Phosphonic acid, (1-methylpropyl)-
• CAS No: 6778-87-6
• MF: C₄H₁₁O₃P
• MW: 138.102102518082
• CID: 387677
• PubChem ID: 3824428
• Update Time: 2025-04-19

Phosphonic acid, (1-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, (1-methylpropyl)-
• butan-2-ylphosphonic acid
• SCHEMBL297694
• 6778-87-6
• 2-butylphosphonic acid
• DTXSID00396915

• Inchi： 1S/C4H11O3P/c1-3-4(2)8(5,6)7/h4H,3H2,1-2H3,(H2,5,6,7)
• InChI Key： DLEPCXYNAPUMDZ-UHFFFAOYSA-N
• SMILES： P(C(C)CC)(=O)(O)O

Computed Properties

• Exact Mass: 138.04458121g/mol
• Monoisotopic Mass: 138.04458121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 57.5Ų